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Compound of Interest

Compound Name: TL12-186

Cat. No.: B611386

Audience: Researchers, scientists, and drug development professionals.

Introduction TL12-186 is a potent, cell-permeable, multi-kinase PROTAC (Proteolysis Targeting
Chimera) degrader. It functions by linking a promiscuous kinase inhibitor to a ligand for the
Cereblon (CRBN) E3 ubiquitin ligase, thereby inducing the ubiquitination and subsequent
proteasomal degradation of a wide range of kinases.[1][2][3] This molecule is a valuable tool for
studying the roles of various kinases and assessing their susceptibility to targeted degradation
in diverse model systems.[4] Given its mechanism of action, TL12-186 is particularly relevant in
cancer research and other fields where kinase activity is a key focus. This document provides a
detailed protocol for the preparation, storage, and handling of TL12-186 stock solutions for in
vitro research applications.

Physicochemical Properties of TL12-186

A summary of the key physicochemical properties of TL12-186 is presented below. This
information is crucial for accurate stock solution preparation and experimental design.
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Property Value References
Molecular Formula Ca4H51CIN1009S [1112]
Molecular Weight 931.46 g/mol [5]1[6]

CAS Number 2250025-88-6 [2][41[6]
Appearance Lyophilized powder/solid [4107]

Purity >95-99% [11[2][6][7]

Solubility and Storage

Proper dissolution and storage are critical to maintain the stability and activity of TL12-186.

Parameter

Recommendation

References

Recommended Solvent

Dimethyl Sulfoxide (DMSO)

[1](21[4]

Maximum Solubility

Soluble to 100 mM (~93.15
mg/mL) in DMSO.

[2](3][6]

Storage of Lyophilized Powder

Store at -20°C forup to 3

years, desiccated.

[4][6]

Storage of Stock Solution

Aliquot and store at -20°C for
up to 3 months or -80°C for up
to 1 year to avoid repeated

freeze-thaw cycles.

[416](8]

Experimental Protocols
Preparation of a 10 mM TL12-186 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Materials:

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.rndsystems.com/products/tl-12-186_6524
https://www.tocris.com/products/tl-12-186_6524
https://www.bioscience.co.uk/product~2007830
https://www.selleckchem.com/products/tl12-186.html
https://www.tocris.com/products/tl-12-186_6524
https://www.cellsignal.com/products/activators-inhibitors/tl12-186/54268
https://www.selleckchem.com/products/tl12-186.html
https://www.cellsignal.com/products/activators-inhibitors/tl12-186/54268
https://www.caymanchem.com/product/40970/tl12-186
https://www.rndsystems.com/products/tl-12-186_6524
https://www.tocris.com/products/tl-12-186_6524
https://www.selleckchem.com/products/tl12-186.html
https://www.caymanchem.com/product/40970/tl12-186
https://www.benchchem.com/product/b611386?utm_src=pdf-body
https://www.rndsystems.com/products/tl-12-186_6524
https://www.tocris.com/products/tl-12-186_6524
https://www.cellsignal.com/products/activators-inhibitors/tl12-186/54268
https://www.tocris.com/products/tl-12-186_6524
https://www.bio-techne.com/p/small-molecules-peptides/tl-12-186_6524
https://www.selleckchem.com/products/tl12-186.html
https://www.cellsignal.com/products/activators-inhibitors/tl12-186/54268
https://www.selleckchem.com/products/tl12-186.html
https://www.cellsignal.com/products/activators-inhibitors/tl12-186/54268
https://www.selleckchem.com/products/tl12-186.html
https://www.medchemexpress.com/tl12-186.html
https://www.benchchem.com/product/b611386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e TL12-186 lyophilized powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated pipettes and sterile tips

e \Vortex mixer

e Optional: sonicator

Procedure:

o Pre-equilibration: Allow the vial of lyophilized TL12-186 to equilibrate to room temperature for
at least 15-20 minutes before opening to prevent condensation of moisture.

e Mass Calculation: The volume of DMSO required depends on the mass of TL12-186. Use
the following formula: Volume (uL) = [Mass (mg) / 931.46 ( g/mol )] * 100,000 For example,
to make a 10 mM stock from 5 mg of TL12-186: Volume (pL) =[5 mg / 931.46 mg/mmol] *
100,000 = 536.8 pL. It is common to round to a convenient volume, for instance, 537 uL.[2]

[3]

» Reconstitution: Carefully add the calculated volume of high-quality, anhydrous DMSO to the
vial containing the TL12-186 powder.

 Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If necessary, brief sonication in a water bath can aid dissolution.[8]
Visually inspect the solution to ensure there are no visible particulates.

 Aliquoting: To prevent degradation from multiple freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile cryovials or microcentrifuge tubes.[4][8]
The volume of the aliquots should be tailored to your typical experimental needs.

o Storage: Store the aliquots at -20°C or -80°C, protected from light.[8]

Preparation of Working Solutions
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For most cell-based assays, the high-concentration DMSO stock solution must be further
diluted in an appropriate aqueous buffer or cell culture medium.

Important Considerations:

e Final DMSO Concentration: The final concentration of DMSO in the assay should be kept
low (typically < 0.5%) to avoid solvent-induced toxicity or off-target effects.

» Serial Dilutions: Perform serial dilutions to achieve the desired final concentration. It is not
recommended to perform a single large dilution from a highly concentrated stock.

o Fresh Preparation: It is best practice to prepare fresh working solutions from the frozen stock
for each experiment.

Example Dilution Series:
To prepare a 10 uM working solution from a 10 mM stock:

e Dilute the 10 mM stock 1:100 in cell culture medium (e.g., 2 pL of stock into 198 pL of
medium) to create an intermediate 100 uM solution.

o Further dilute the 100 uM solution 1:10 in the final assay volume (e.g., 10 pL of 100 uM
solution into 90 pL of cell suspension/medium).

Visualizations
Mechanism of Action: TL12-186 as a PROTAC

TL12-186 is a heterobifunctional molecule that induces the degradation of target kinases.[2] It
forms a ternary complex between the target protein and the E3 ubiquitin ligase Cereblon
(CRBN), leading to polyubiquitination of the kinase and its subsequent degradation by the 26S
proteasome.[7][9]
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Caption: Mechanism of action for the PROTAC degrader TL12-186.

Experimental Workflow: Stock Solution Preparation

The following diagram outlines the logical flow for preparing a TL12-186 stock solution from a
lyophilized powder.
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Caption: Workflow for preparing TL12-186 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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